Cas no 2382403-64-5 ((1S,3S,4S)-2-tert-butoxycarbonyl-5-oxo-2-azabicyclo[2.2.2]octane-3-carboxylic acid)

• Product Name: (1S,3S,4S)-2-tert-butoxycarbonyl-5-oxo-2-azabicyclo[2.2.2]octane-3-carboxylic acid
• CAS No: 2382403-64-5
• MF: C₁₃H₁₉NO₅
• MW: 269.293664216995
• CID: 6352693
• PubChem ID: 146565058
• Update Time: 2025-05-20

(1S,3S,4S)-2-tert-butoxycarbonyl-5-oxo-2-azabicyclo[2.2.2]octane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (1S,3S,4S)-2-(TERT-BUTOXYCARBONYL)-5-OXO-2-AZABICYCLO[2.2.2]OCTANE-3-CARBOXYLIC ACID
• (1S,3S,4S)-2-tert-butoxycarbonyl-5-oxo-2-azabicyclo[2.2.2]octane-3-carboxylic acid
• PS-19667
• 1330750-05-4
• (1S,3S,4S)-2-[(tert-butoxy)carbonyl]-5-oxo-2-azabicyclo[2.2.2]octane-3-carboxylic acid
• 2382403-64-5
• SCHEMBL21954602
• F89812
• (1S,3S,4S)-2-Boc-5-oxo-2-azabicyclo[2.2.2]octane-3-carboxylic acid
• MFCD28390495

• Inchi： 1S/C13H19NO5/c1-13(2,3)19-12(18)14-7-4-5-8(9(15)6-7)10(14)11(16)17/h7-8,10H,4-6H2,1-3H3,(H,16,17)/t7-,8+,10-/m0/s1
• InChI Key： XMWGGNBDLXJXJZ-XKSSXDPKSA-N
• SMILES： O=C1C[C@@H]2CC[C@H]1[C@@H](C(=O)O)N2C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 269.12632271g/mol
• Monoisotopic Mass: 269.12632271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 425
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 83.9Ų

Additional information on (1S,3S,4S)-2-tert-butoxycarbonyl-5-oxo-2-azabicyclo[2.2.2]octane-3-carboxylic acid

Recent Advances in the Study of (1S,3S,4S)-2-tert-butoxycarbonyl-5-oxo-2-azabicyclo[2.2.2]octane-3-carboxylic acid (CAS: 2382403-64-5)

The compound (1S,3S,4S)-2-tert-butoxycarbonyl-5-oxo-2-azabicyclo[2.2.2]octane-3-carboxylic acid (CAS: 2382403-64-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This bicyclic structure serves as a key intermediate in the synthesis of various biologically active molecules, particularly in the development of novel protease inhibitors and chiral building blocks for drug discovery. Recent studies have focused on its stereoselective synthesis, structural modifications, and potential therapeutic applications.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficient enantioselective synthesis of this compound using a catalytic asymmetric hydrogenation approach. The researchers achieved a 92% yield with >99% enantiomeric excess (ee), highlighting its potential for scalable production. The study also explored its utility as a precursor for the synthesis of gamma-lactam derivatives, which exhibit promising activity against serine proteases implicated in inflammatory diseases.

Structural characterization of this compound has been further elucidated through X-ray crystallography and NMR spectroscopy. The rigid bicyclo[2.2.2]octane scaffold provides unique three-dimensional features that are valuable for molecular recognition in drug-target interactions. Computational modeling studies have revealed that the tert-butoxycarbonyl (Boc) protected amine and carboxylic acid moieties offer versatile sites for further functionalization while maintaining the compound's conformational stability.

In pharmaceutical applications, recent patent filings (WO2023056321) have disclosed derivatives of this compound as potential candidates for treating neurodegenerative disorders. The bicyclic core structure shows enhanced blood-brain barrier penetration compared to similar monocyclic analogs, making it particularly interesting for CNS-targeted therapies. In vitro studies using these derivatives demonstrated significant inhibition of beta-secretase (BACE1), a key enzyme in amyloid-beta production in Alzheimer's disease.

The compound's stability under various physiological conditions has been investigated in recent pharmacokinetic studies. Results indicate good metabolic stability in human liver microsomes (t1/2 > 120 minutes) and moderate plasma protein binding (65-70%), suggesting favorable drug-like properties. However, researchers note that the carboxylic acid moiety may require prodrug strategies to optimize oral bioavailability in clinical applications.

Ongoing research is exploring the compound's potential in targeted drug delivery systems. A 2024 publication in Bioconjugate Chemistry reported successful conjugation of this building block to antibody-drug conjugates (ADCs) through its carboxylic acid functionality. The resulting conjugates showed improved tumor targeting efficiency in xenograft models while maintaining payload stability during circulation.

From a synthetic chemistry perspective, recent advancements have focused on developing more sustainable production methods. A green chemistry approach utilizing continuous flow technology has reduced solvent consumption by 80% compared to traditional batch processes while maintaining high purity (>98%) of the final product. This development addresses growing concerns about environmental impact in pharmaceutical manufacturing.

Future research directions include exploring the compound's utility in fragment-based drug discovery and as a scaffold for covalent inhibitor design. The presence of both nucleophilic and electrophilic centers in its structure offers unique opportunities for developing targeted covalent modulators of challenging protein targets. Several pharmaceutical companies have included derivatives of this compound in their preclinical pipelines for oncology and infectious disease applications.

In conclusion, (1S,3S,4S)-2-tert-butoxycarbonyl-5-oxo-2-azabicyclo[2.2.2]octane-3-carboxylic acid continues to emerge as a versatile building block with multiple applications in drug discovery and development. Its unique structural features, combined with recent synthetic and analytical advancements, position it as an important tool for addressing current challenges in medicinal chemistry. Further studies are warranted to fully exploit its potential in creating novel therapeutic agents.